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Compound of Interest

Compound Name: Mabuterol-d9

Cat. No.: B565552

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Mabuterol-d9, a
deuterated analog of Mabuterol. Given that the toxicological properties of this compound have
not been thoroughly investigated, adherence to stringent safety protocols is imperative. This
document is intended for use by qualified individuals trained in handling potentially hazardous
chemicals.

Chemical and Physical Properties

Mabuterol-d9 is a stable isotope-labeled compound primarily used as an internal standard in
analytical and pharmacokinetic research.[1] Its physical and chemical properties are
summarized below.
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Property Value Source
CAS Number 1246819-58-8 [2][3]
Molecular Formula C13H9D9CIF3N20 [2]
Molecular Weight 319.8 g/mol [2]
Form Solid [2]
Color Off-White [2]
Purity >98% [2]
Storage Conditions 2-8°C [2][4]

A hydrochloride salt version of Mabuterol-d9 is also available with CAS Number 1353867-83-
0.[4][5][6]

Hazard Identification and Classification

Mabuterol-d9 hydrochloride is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS):

 Skin Irritation (Category 2)[7]

» Serious Eye Irritation (Category 2)[7]

» Skin Sensitisation (Category 1)[7]

The signal word is Warning, and the corresponding hazard statements are:
e H315: Causes skin irritation.[7]

e H317: May cause an allergic skin reaction.[7]

o H319: Causes serious eye irritation.[7]

It is important to note that the toxicological properties of Mabuterol-d9 have not been fully
investigated.[7] Therefore, it should be handled as a potentially hazardous substance.
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Experimental Protocols: Safe Handling Procedures

Due to the lack of specific experimental protocols in the available literature, a general
procedure for handling potent chemical compounds is provided. This should be adapted to
specific laboratory conditions and experimental designs.

3.1. Personal Protective Equipment (PPE)

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[8] For brief
contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is
recommended.[8] Contaminated gloves should be replaced immediately.[8] Consider double
gloving.[8]

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

» Skin and Body Protection: Wear a lab coat, and consider protective shoe covers.[8]
o Respiratory Protection: If dust is generated, use a dust respirator.[8]

3.2. Handling

» Avoid all personal contact, including inhalation of dust.[3]

e Use in a well-ventilated area, preferably in a chemical fume hood.

¢ Avoid generating dust.[8] Use dry clean-up procedures like vacuuming with a HEPA-filtered
vacuum or gently sweeping after dampening with water to prevent dust from becoming
airborne.[8]

e Do not eat, drink, or smoke in areas where the chemical is handled.
3.3. Storage
o Store in a tightly closed container in a cool, dry, and well-ventilated place.

 Recommended storage temperature is 2-8°C.[2][4]
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o Keep away from incompatible materials such as oxidizing agents, reducing agents, and
water.[7]

First-Aid Measures

Exposure Route First-Aid Procedure

Immediately wash out with fresh running water.
[8] Ensure complete irrigation by keeping

Eye Contact ) )
eyelids apart and moving them.[8] Consult a

physician.[7]

Immediately remove all contaminated clothing.
Skin Contact [8] Flush skin and hair with running water and

soap if available.[8] Consult a physician.[7]

Remove from the contaminated area to fresh air.

[8] Lay the patient down and keep them warm

Inhalation . . I
and rested.[8] If not breathing, give artificial
respiration.[7] Consult a physician.[7]
Rinse mouth with water.[7] Never give anything
Ingestion by mouth to an unconscious person.[7] Consult

a physician.[7]

Accidental Release and Disposal
5.1. Spills

e Minor Spills: Use dry clean-up procedures and avoid generating dust.[8] Vacuum or sweep
up the material and place it in a suitable container for disposal.[8] A vacuum cleaner must be
fitted with a HEPA filter.[8]

o Major Spills: Clear the area of personnel and move upwind.[8] Alert emergency responders
and inform them of the location and nature of the hazard.[8]

5.2. Disposal

» Dispose of waste in accordance with local, state, and federal regulations.
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» Do not allow the product to enter drains.[7]

« A hierarchy of controls for waste is suggested: Reduction, Reuse, Recycling, and finally,
Disposal if all other options are exhausted.[8]
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Caption: General workflow for the safe handling of Mabuterol-d9.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/Mabuterolhydrochloride_1.htm
https://datasheets.scbt.com/sc-211757.pdf
https://www.benchchem.com/product/b565552?utm_src=pdf-body-img
https://www.benchchem.com/product/b565552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Controls

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Mabuterol-d9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565552#safety-and-handling-guidelines-for-
mabuterol-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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